Cas no 80839-97-0 (methyl 2-ethyl-2,5,7,9-tetrahydroxy-6,11-dioxo-4-{[2,3,6-trideoxy-4-O-(2,6-dideoxyhexopyranosyl)-3-(dimethylamino)hexopyranosyl]oxy}-1,2,3,4,6,11-hexahydrotetracene-1-carboxylate)

• Product name: methyl 2-ethyl-2,5,7,9-tetrahydroxy-6,11-dioxo-4-{[2,3,6-trideoxy-4-O-(2,6-dideoxyhexopyranosyl)-3-(dimethylamino)hexopyranosyl]oxy}-1,2,3,4,6,11-hexahydrotetracene-1-carboxylate
• CAS No: 80839-97-0
• MF: C₃₆H₄₅NO₁₄
• MW: 715.740812063217
• CID: 1802636
• PubChem ID: 157439

methyl 2-ethyl-2,5,7,9-tetrahydroxy-6,11-dioxo-4-{[2,3,6-trideoxy-4-O-(2,6-dideoxyhexopyranosyl)-3-(dimethylamino)hexopyranosyl]oxy}-1,2,3,4,6,11-hexahydrotetracene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-ethyl-2,5,7,9-tetrahydroxy-6,11-dioxo-4-{[2,3,6-trideoxy-4-O-(2,6-dideoxyhexopyranosyl)-3-(dimethylamino)hexopyranosyl]oxy}-1,2,3,4,6,11-hexahydrotetracene-1-carboxylate
• methyl 4-[5-(4,5-dihydroxy-6-methyloxan-2-yl)oxy-4-(dimethylamino)-6-methyloxan-2-yl]oxy-2-ethyl-2,5,7,9-tetrahydroxy-6,11-dioxo-3,4-dihydro-1H-tetracene-1-carboxylate

• Inchi： 1S/C36H45NO14/c1-7-36(46)13-23(50-24-11-20(37(4)5)34(15(3)49-24)51-25-12-22(40)30(41)14(2)48-25)27-17(29(36)35(45)47-6)10-19-28(33(27)44)32(43)26-18(31(19)42)8-16(38)9-21(26)39/h8-10,14-15,20,22-25,29-30,34,38-41,44,46H,7,11-13H2,1-6H3
• InChI Key： NLBNSTYNVGOZCR-UHFFFAOYSA-N
• SMILES： O(C1CC(C(C(C)O1)OC1CC(C(C(C)O1)O)O)N(C)C)C1C2C(=C3C(C4C(=CC(=CC=4C(C3=CC=2C(C(=O)OC)C(CC)(C1)O)=O)O)O)=O)O

Computed Properties

• Exact Mass: 715.28400511g/mol
• Monoisotopic Mass: 715.28400511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 51
• Rotatable Bond Count: 8
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 222Ų
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Anthracyclines Anthracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Anthracyclines